Cas no 92691-00-4 (1-Benzothieno[6,7-b][1]benzothiophene)

1-Benzothieno[6,7-b][1]benzothiophene is a fused heteroaromatic compound featuring a rigid, planar structure composed of two benzothiophene units. Its extended π-conjugation system makes it a promising candidate for applications in organic electronics, particularly as a semiconductor material in field-effect transistors (OFETs) and organic photovoltaics (OPVs). The compound exhibits high thermal stability and favorable charge transport properties due to its dense molecular packing and strong intermolecular interactions. Its synthesis typically involves cyclization and aromatization steps, yielding a pure, well-defined product suitable for research and advanced material development. The structural robustness and electronic properties of 1-Benzothieno[6,7-b][1]benzothiophene position it as a valuable building block for designing high-performance organic electronic devices.

1-Benzothieno[6,7-b][1]benzothiophene structure

92691-00-4 structure

Product Name:1-Benzothieno[6,7-b][1]benzothiophene

CAS No:92691-00-4

MF:C₁₄H₈S₂

MW:240.343320846558

CID:4328818

Update Time:2026-04-10

1-Benzothieno[6,7-b][1]benzothiophene Chemical and Physical Properties

Names and Identifiers

- 1-Benzothieno[6,7-b][1]benzothiophene

1-Benzothieno[6,7-b][1]benzothiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-11993027-1.0g	3,10-dithiatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2(6),4,7,11(16),12,14-heptaene	92691-00-4	95%	1.0g	$0.0	2022-12-03

1-Benzothieno[6,7-b][1]benzothiophene Related Literature

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Additional information on 1-Benzothieno[6,7-b][1]benzothiophene

1-Benzothieno[6,7-b][1]benzothiophene: A Comprehensive Overview

1-Benzothieno[6,7-b][1]benzothiophene (CAS No. 92691-00-4) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and electronic device development. This compound belongs to the class of benzothiophene derivatives, which are known for their unique electronic properties and structural versatility. The benzothieno[6,7-b][1]benzothiophene framework consists of two fused benzothiophene rings, creating a rigid and planar structure that is highly conducive to applications in organic electronics.

Recent advancements in the synthesis and characterization of 1-Benzothieno[6,7-b][1]benzothiophene have revealed its exceptional potential in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that the compound's extended conjugation system enables efficient charge transport and high photoluminescence quantum yields, making it an ideal candidate for next-generation optoelectronic devices. Moreover, its thermal stability and mechanical robustness further enhance its suitability for practical applications.

The synthesis of 1-Benzothieno[6,7-b][1]benzothiophene typically involves a two-step process: the formation of a benzothiophene precursor followed by a coupling reaction to achieve the final dimer structure. This approach ensures high purity and structural integrity, which are critical for maintaining the compound's electronic properties. Recent studies have also explored alternative synthetic pathways, such as microwave-assisted synthesis and catalytic coupling methods, to improve yield and reduce production costs.

In terms of applications, 1-Benzothieno[6,7-b][1]benzothiophene has shown remarkable performance in flexible electronics due to its excellent compatibility with polymer matrices. Its ability to form self-assembled monolayers (SAMs) has also been leveraged in the development of advanced sensors and biosensors. Furthermore, the compound's unique optical properties make it a promising candidate for use in bioimaging and drug delivery systems, where precise control over light emission is crucial.

From a structural perspective, the benzothieno[6,7-b][1]benzothiophene framework exhibits a high degree of symmetry, which contributes to its stability and predictable electronic behavior. Computational studies have revealed that the compound's energy levels are well-suited for use in both n-type and p-type semiconductors, further broadening its application scope. Its ability to form van der Waals heterojunctions with other organic semiconductors has also been explored, paving the way for novel device architectures.

One of the most exciting developments involving 1-Benzothieno[6,7-b][1]benzothiophene is its integration into perovskite solar cells. By incorporating this compound as an electron transport layer (ETL), researchers have achieved significant improvements in device efficiency and stability. The compound's ability to effectively separate charges at the interface has been attributed to its optimized energy alignment with the perovskite layer.

Looking ahead, ongoing research into 1-Benzothieno[6,7-b][1]benzothiophene is focused on further enhancing its electronic properties through functionalization and doping strategies. The incorporation of heteroatoms or functional groups into the molecule's structure is expected to fine-tune its optical and electronic characteristics, enabling even more sophisticated applications in organic electronics.

In conclusion, 1-Benzothieno[6,7-b][1]benzothiophene (CAS No. 92691-00-4) represents a cutting-edge material with immense potential in various fields of modern technology. Its unique combination of structural rigidity, excellent electronic properties, and versatile functionality positions it as a key player in the development of next-generation optoelectronic devices. As research continues to uncover new possibilities for this compound, its impact on materials science and technology is set to grow even further.